Cas no 956363-59-0 (N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 956363-59-0
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 6616467
• PubChem ID: 8006133
• Update Time: 2025-10-29

N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z52106632
• 956363-59-0
• AKOS000978821
• N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• EN300-26608306

• Inchi： 1S/C17H16N4OS/c1-23-17-14(8-5-10-18-17)16(22)20-15-9-11-19-21(15)12-13-6-3-2-4-7-13/h2-11H,12H2,1H3,(H,20,22)
• InChI Key： RFWKKZLFZPQKGY-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1=CC=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.1Ų

Additional information on N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

Introduction to N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 956363-59-0)

N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 956363-59-0, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound is characterized by a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its biological activity and versatility in drug design.

The presence of a benzyl group at the 1-position of the pyrazole ring and a methylsulfanyl group at the 2-position of the pyridine ring introduces specific functional attributes that contribute to the compound's potential pharmacological properties. The carboxamide moiety at the 3-position of the pyridine ring further enhances its reactivity and binding capabilities, making it an attractive molecule for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of this compound is its structural diversity, which allows for multiple points of interaction with biological targets. The benzyl group can participate in hydrophobic interactions, while the methylsulfanyl group can engage in hydrogen bonding or ionic interactions depending on the environment. The carboxamide group is particularly versatile, capable of forming hydrogen bonds and participating in salt formation, which can be crucial for drug bioavailability and efficacy.

Recent studies have begun to explore the potential of this compound as a lead molecule for developing new therapeutic agents. For instance, researchers have investigated its interaction with various enzymes and receptors relevant to inflammatory diseases. The pyrazole core has shown promise in modulating inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the presence of the methylsulfanyl group has been associated with enhanced binding affinity to certain protein targets, suggesting potential applications in treating conditions like arthritis and other inflammatory disorders.

The carboxamide functionality has also been explored for its ability to enhance drug solubility and bioavailability. In drug development, solubility is a critical factor that can influence a drug's absorption, distribution, metabolism, and excretion (ADME) properties. By incorporating a carboxamide group, researchers aim to improve the pharmacokinetic profile of the compound, making it more suitable for therapeutic use. This modification can also facilitate further derivatization, allowing for the creation of analogues with improved properties.

Moreover, computational studies have been employed to predict the binding modes and affinity of N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide to various biological targets. These studies have provided valuable insights into how different parts of the molecule interact with potential receptors or enzymes. By understanding these interactions at a molecular level, researchers can design more effective derivatives with enhanced specificity and potency.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex core structure efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential for the molecule's framework. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

Once synthesized, rigorous analytical techniques are used to characterize the compound's physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the molecular structure and purity of the compound. These data are crucial for ensuring that subsequent biological evaluations are conducted on a pure and well-characterized sample.

The biological evaluation of N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has involved both in vitro and in vivo assays to assess its potential therapeutic effects. In vitro studies have focused on evaluating its interaction with specific enzymes and receptors relevant to various diseases. For example, assays measuring inhibitory activity against COX enzymes have been conducted to assess potential anti-inflammatory effects. Similarly, interactions with other targets such as kinases or ion channels have been explored for their implications in treating conditions like cancer or neurological disorders.

In vivo studies have provided further evidence of the compound's pharmacological potential. Animal models have been used to evaluate its efficacy in treating inflammatory diseases by measuring markers such as cytokine levels or tissue inflammation parameters. These studies have shown promising results, suggesting that further development could lead to new therapeutic options for patients suffering from chronic inflammatory conditions.

The future direction of research on this compound includes optimizing its chemical structure for improved pharmacological properties and exploring novel synthetic routes for scalable production. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify structural modifications that could enhance binding affinity or reduce toxicity. Additionally, green chemistry principles are being increasingly adopted in synthetic chemistry to develop more sustainable manufacturing processes.

In conclusion, N-(1-benzyl-1H-pyrazol-5-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 956363-59-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple points of interaction with biological targets, making it a versatile molecule for drug discovery efforts aimed at treating various diseases. With continued research focused on optimizing its chemical properties and evaluating its biological efficacy，this compound holds significant potential as a lead molecule for developing new therapeutic agents。